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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of citrate esters as safe
and effective plasticizers in food-grade packaging materials. The following sections detail the
properties, performance, and testing protocols for commonly used citrate esters, offering a
guide for research and development in this area.

Introduction to Citrate Esters

Citrate esters, derived from citric acid, are increasingly utilized as non-toxic, biodegradable
alternatives to traditional phthalate plasticizers in food contact materials.[1][2] Their favorable
safety profile and performance characteristics make them suitable for a wide range of
polymers, including polyvinyl chloride (PVC) and polylactic acid (PLA).[3][4] Acetyl tributyl
citrate (ATBC) is one of the most prominent citrate esters used in food packaging due to its
excellent compatibility with various polymers and low migration potential.[5][6]

Data Presentation: Performance of Citrate Esters

The selection of a suitable citrate ester depends on the specific polymer and the desired
properties of the final packaging material. The following tables summarize key quantitative data
on the performance of common citrate esters.

Table 1. Thermal Properties of PLA Plasticized with Citrate Esters
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Cold
. Glass . L
Plasticizer . Melting Temp. Crystallization
Polymer Transition
(wt%) . (Tm) (°C) Temp. (Tcc)
Temp. (Tg) (°C) )
(°C)
Neat PLA PLA 60.4 151.5 118.9
10% TEC PLA 35.1 149.2 105.7
20% TEC PLA 18.7 147.8 98.4
30% TEC PLA 10.3 146.1 92.6
10% ATBC PLA 40.2 150.1 110.3
20% ATBC PLA 25.9 148.5 102.1
30% ATBC PLA 12.2 147.3 95.8

Source: Data compiled from multiple studies on the thermal analysis of plasticized PLA.[3][4][7]

[8][°]

Table 2: Mechanical Properties of PVC Plasticized with Citrate Esters

Plasticizer (phr) Polymer Tensile Strength Elongation at
(MPa) Break (%)

Neat PVC PVC 55.0 5.0

50 phr ATMC11 PVC 225 350

50 phr DEHP PVC 23.0 360

20 wt% TO1D2C PVC 36.9 -

50 wt% TO1D2C PVC 11.2 >400

20 wt% TOC PVC - -

50 wt% TOC PVC 10.5 ~380
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phr: parts per hundred resin. ATMC11 and TO1D2C are modified citrate esters. DEHP (di(2-
ethylhexyl) phthalate) is a traditional phthalate plasticizer shown for comparison.[1][10][11]

Table 3: Migration of Acetyl Tributyl Citrate (ATBC) from Packaging Films

. Food Contact Time & ) ]
Polymer Film . Migration Level
Simulant/Food Temp.
PVDC/PVC Isooctane 48 h at 30°C Not Detected
PVDC/PVC Isooctane 48 h at 4°C Not Detected
PVDC/PVC Cod fillets 240 h at 4°C 11.1-12.8 mg/kg
PVDC/PVC Herring fillets 240 h at 4°C 32.4 - 33.4 mg/kg
PVDC/PVC Soup (microwave) Minimal contact 0.4 mg/kg
Biscuits (microwave )
PVDC/PVC iner) Intimate contact 79.8 mg/kg
iner

Source: Data from studies on ATBC migration into food and food simulants.[5][6][12][13]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation of citrate esters in food
packaging applications. The following are standard protocols for key experiments.

Protocol 1: Preparation of Plasticized Polymer Sheets
for Testing

Objective: To prepare homogeneous polymer sheets with varying concentrations of citrate
esters for mechanical and thermal analysis.

Materials:
e Polymer resin (e.g., PVC, PLA)

» Citrate ester plasticizer (e.g., ATBC, TEC)

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.researchgate.net/figure/a-b-Tensile-properties-of-plasticized-PVC-with-varying-citrate-ester-content-c-d_fig7_392663645
https://www.researchgate.net/publication/392663645_Plasticization_Mechanism_and_Low-Temperature_Property_of_PVC_with_Citrate_Octyl-Decyl_Ester_Plasticizers
https://www.researchgate.net/publication/324990490_Preparation_and_evaluation_of_acetylated_mixture_of_citrate_ester_plasticizers_for_polyvinyl_chloride
https://www.researchgate.net/publication/270906923_Migration_of_di-2-ethylhexyladipate_DEHA_and_acetyl_tributyl_citrate_ATBC_plasticizers_from_PVC_film_into_the_food_stimulant_of_isooctane
https://www.researchgate.net/publication/227178461_Study_of_the_migration_behavior_of_acetyl_tributyl_citrate_from_PVDCPVC_film_into_fish_fillets_as_affected_by_intermediate_doses_of_electron_beam_radiation
https://pubmed.ncbi.nlm.nih.gov/30991565/
https://www.researchgate.net/publication/282406930_Migration_of_the_Plasticizer_Acetyltributyl_Citrate_from_Plastic_Film_into_Foods_during_Microwave_Cooking_and_Other_Domestic_Use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Thermal stabilizer (e.qg., calcium-zinc stearate for PVC)
Two-roll mill
Hydraulic press with heating and cooling capabilities

Molds for test specimens

Procedure:

Dry Blending: In a high-speed mixer, thoroughly mix the polymer resin with the thermal
stabilizer (if required).

Plasticizer Incorporation: Gradually add the desired amount of citrate ester to the blend while
continuing to mix until a homogeneous mixture is achieved.

Melt Compounding: Transfer the mixture to a two-roll mill heated to the appropriate
processing temperature for the polymer (e.g., 160-170°C for PVC).

Sheet Formation: Mill the compound until a uniform sheet is formed.
Molding: Cut the milled sheets to the desired size and place them into a mold.

Pressing: Preheat the mold in a hydraulic press at the processing temperature for several
minutes. Apply pressure to form a sheet of uniform thickness.

Cooling: Cool the mold under pressure to solidify the plastic sheet.

Specimen Preparation: Cut the prepared sheets into the required shapes and sizes for
subsequent testing (e.g., dumbbell shape for tensile testing).[14]

Protocol 2: Thermal Analysis using Differential Scanning
Calorimetry (DSC)

Objective: To determine the effect of citrate esters on the thermal properties of the polymer,

such as glass transition temperature (Tg), melting temperature (Tm), and crystallinity.

Apparatus:
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 Differential Scanning Calorimeter (DSC)
Procedure:

o Sample Preparation: Accurately weigh a small sample (5-10 mg) of the plasticized polymer
sheet into an aluminum DSC pan.

» Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
o Heating and Cooling Cycles:

o First Heating Scan: Heat the sample from room temperature to a temperature above its
melting point (e.g., 200°C for PLA) at a controlled rate (e.g., 10°C/min) under a nitrogen
atmosphere. This step removes the thermal history of the sample.

o Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature
below its glass transition (e.g., -50°C).

o Second Heating Scan: Heat the sample again at the same controlled rate to a temperature
above its melting point.

o Data Analysis: Analyze the second heating scan to determine the Tg (midpoint of the
transition), Tcc (peak of the exothermic crystallization), and Tm (peak of the endothermic
melting). The degree of crystallinity can also be calculated from the melting enthalpy.[3][4][7]

[8][°]

Protocol 3: Mechanical Properties Evaluation (Tensile
Testing)

Objective: To measure the effect of citrate esters on the tensile strength and elongation at
break of the polymer.

Standard: Based on ASTM D882 for thin plastic sheeting.[14]
Apparatus:

» Universal Testing Machine (UTM) with appropriate load cell and grips.
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Procedure:

e Specimen Preparation: Cut dumbbell-shaped specimens from the conditioned plasticized
polymer sheets according to the dimensions specified in ASTM D882.

o Testing Conditions: Conduct the test at a controlled room temperature and humidity.

e Measurement:
o Mount the specimen in the grips of the UTM.
o Apply a constant rate of extension (e.g., 10 mm/min) until the specimen breaks.[15]
o Record the force and elongation throughout the test.

o Data Analysis: From the stress-strain curve, determine the tensile strength (maximum stress)
and the elongation at break.[1][10][16]

Protocol 4: Migration Testing

Objective: To quantify the amount of citrate ester that migrates from the packaging material into
food or food simulants.

Apparatus:

o Migration cells

 Incubator or oven for controlled temperature exposure

e Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

o Sample Preparation: Cut the plasticized film into a specific surface area.

e Food Simulant Selection: Choose the appropriate food simulant based on the type of food
the packaging is intended for (e.g., 10% ethanol for aqueous foods, 50% ethanol or
vegetable oil for fatty foods).[17]
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» Migration Cell Assembly: Place the film sample in a migration cell, ensuring contact with the
food simulant on one or both sides, depending on the application.

o Exposure: Fill the cell with the food simulant and expose it under controlled time and
temperature conditions that represent the intended use and storage of the food product (e.g.,
10 days at 40°C).

o Sample Collection: After the exposure period, remove an aliquot of the food simulant for

analysis.
e Quantification by GC-MS:

o Extraction: If necessary, perform a liquid-liquid extraction of the citrate ester from the food
simulant into a suitable organic solvent (e.g., dichloromethane).[18]

o Analysis: Inject the extract into the GC-MS system.

o Method: Use a suitable GC column (e.g., DB-5ms) and temperature program to separate
the citrate ester from other components. The mass spectrometer is used for detection and
guantification, often in selected ion monitoring (SIM) mode for higher sensitivity and
specificity.[19][20][21][22]

o Calibration: Prepare a calibration curve using standard solutions of the citrate ester to
guantify the amount in the food simulant.[19]

o Calculate Migration: Express the migration level in mg of substance per kg of food simulant
(mg/kg) or mg of substance per dm2 of the contact surface (mg/dm?2).

Visualizations

The following diagrams illustrate key workflows and relationships in the research of citrate
esters for food packaging.
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Caption: Workflow for preparing and testing the mechanical and thermal properties of
plasticized polymers.
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Caption: Step-by-step workflow for conducting migration testing of citrate esters from food
packaging.
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Caption: Logical relationship between the molecular structure of citrate esters and their
functional properties as plasticizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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